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Introduction
Maintaining a stable relative humidity (RH) is critical in numerous scientific applications,

particularly in drug development for stability testing of active pharmaceutical ingredients (APIs)

and formulated products. Saturated salt solutions offer a simple, cost-effective, and reliable

method for achieving a constant RH within a sealed environment. Glauber's salt, the

decahydrate form of sodium sulfate (Na₂SO₄·10H₂O), is a readily available and effective salt for

this purpose. Its hygroscopic nature allows it to either release or absorb water vapor to

maintain a specific equilibrium relative humidity (ERH) at a given temperature.[1]

This document provides detailed application notes and experimental protocols for utilizing

saturated solutions of Glauber's salt to regulate humidity in sealed environments such as

desiccators, stability chambers, and glove boxes.

Principle of Humidity Regulation with Saturated Salt
Solutions
A saturated salt solution in a sealed container creates a dynamic equilibrium between the water

in the solution and the water vapor in the headspace. At a constant temperature, the vapor

pressure of water above a saturated salt solution is constant. This is because the concentration
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of the saturated solution is fixed as long as there is an excess of the solid salt present.[2] If the

humidity in the sealed environment rises above the ERH of the solution, the solution will absorb

moisture. Conversely, if the humidity drops below the ERH, the solution will release water vapor

into the headspace, thus maintaining a constant relative humidity.[3]

The use of saturated solutions is advantageous because the concentration does not need to be

precisely measured; the presence of excess solid salt ensures saturation.[2]

Quantitative Data: Equilibrium Relative Humidity of
Saturated Sodium Sulfate Solution
The equilibrium relative humidity (ERH) of a saturated sodium sulfate solution is dependent on

the temperature of the system. The table below summarizes the ERH of a saturated Glauber's

salt solution at various temperatures relevant for research and stability studies.

Temperature (°C) Temperature (°F)
Equilibrium Relative
Humidity (%RH)

20 68 91.1

25 77 89.8

30 86 88.6

40 104 86.4

Data compiled from Greenspan, L. (1977). Humidity Fixed Points of Binary Saturated Aqueous

Solutions. Journal of Research of the National Bureau of Standards-A. Physics and Chemistry,

81A(1), 89–96.

Note on Phase Transition: Glauber's salt (sodium sulfate decahydrate, Na₂SO₄·10H₂O) can

undergo a phase transition to its anhydrous form, thenardite (Na₂SO₄), at temperatures above

32.4°C (90.3°F). This transition can influence the equilibrium relative humidity. Therefore, when

working at temperatures near or above this point, it is crucial to ensure the system has reached

equilibrium.

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://laukahi.org/wp-content/uploads/2025/04/Relative-Humidity-Salts-1.pdf
https://chemistry.stackexchange.com/questions/105599/preparation-of-saturated-salt-solutions-w-o-being-wasteful
https://laukahi.org/wp-content/uploads/2025/04/Relative-Humidity-Salts-1.pdf
https://www.benchchem.com/product/b1196930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This section provides a detailed protocol for the preparation and use of a saturated Glauber's

salt solution for humidity control in a sealed chamber, based on established methodologies

such as ASTM E104.[3][4][5][6]

Materials and Equipment
Glauber's Salt (Sodium Sulfate Decahydrate, Na₂SO₄·10H₂O): Reagent grade or higher

purity.

Purified Water: Distilled or deionized water.

Sealed Chamber: A glass desiccator, polycarbonate cabinet, or other airtight container. The

container should be made of non-hygroscopic materials.

Shallow Dish: A glass or ceramic dish to hold the salt slurry. The surface area of the dish

should be maximized to facilitate efficient water vapor exchange.

Spatula or Stirring Rod: For mixing the salt and water.

Personal Protective Equipment (PPE): Safety glasses and gloves.

Preparation of the Saturated Salt Slurry
Place a clean, shallow dish in the bottom of the sealed chamber.

Add a sufficient amount of Glauber's salt to the dish to create a layer approximately 1-2 cm

deep.

Slowly add purified water to the salt while gently stirring with a spatula or stirring rod.

Continue adding water until a thick, slushy mixture or "slurry" is formed. There should be a

visible excess of undissolved solid salt. The presence of excess solid salt is crucial to ensure

the solution remains saturated even if it absorbs moisture from the environment or the

samples being tested.

Avoid adding too much water, which would result in a fully dissolved, unsaturated solution.

The final mixture should not be a clear liquid but rather a paste-like consistency.
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Equilibration and Use
Place the samples to be conditioned on a perforated shelf or platform above the salt slurry

within the sealed chamber. Ensure the samples do not come into direct contact with the salt

solution.

Seal the chamber tightly. For desiccators, ensure the lid is properly greased to maintain an

airtight seal.

Allow the chamber to equilibrate at the desired constant temperature. This can be achieved

by placing the entire sealed chamber inside a temperature-controlled incubator or oven.

Equilibration time will depend on the size of the chamber, the amount of material inside, and

the temperature. It is recommended to allow at least 24 hours for the humidity to stabilize

before considering the environment to be at the specified ERH. For critical applications,

monitoring the humidity with a calibrated hygrometer is advised.

Periodically inspect the salt slurry (e.g., weekly or bi-weekly). If the slurry appears dry, add a

small amount of purified water. If there is an excess of liquid and no visible solid salt, add

more Glauber's salt to maintain saturation.

Visualizations
The following diagrams illustrate the logical relationships and experimental workflow described

in this document.
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Caption: Logical relationship of humidity regulation.
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Experimental Workflow

Prepare Saturated Slurry
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Caption: Experimental workflow for humidity control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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